Benzyl-PEG2-CH2CO2tBu Benzyl-PEG2-CH2CO2tBu Benzyl-PEG2-CH2CO2tBu is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name: Vulcanchem
CAS No.: 1309451-06-6
VCID: VC0520966
InChI: InChI=1S/C15H22O4/c1-15(2,3)19-14(16)12-18-10-9-17-11-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3
SMILES: CC(C)(C)OC(=O)COCCOCC1=CC=CC=C1
Molecular Formula: C15H22O4
Molecular Weight: 266.34

Benzyl-PEG2-CH2CO2tBu

CAS No.: 1309451-06-6

Inhibitors

VCID: VC0520966

Molecular Formula: C15H22O4

Molecular Weight: 266.34

Purity: >98% (or refer to the Certificate of Analysis)

Benzyl-PEG2-CH2CO2tBu - 1309451-06-6

CAS No. 1309451-06-6
Product Name Benzyl-PEG2-CH2CO2tBu
Molecular Formula C15H22O4
Molecular Weight 266.34
IUPAC Name tert-butyl 2-(2-phenylmethoxyethoxy)acetate
Standard InChI InChI=1S/C15H22O4/c1-15(2,3)19-14(16)12-18-10-9-17-11-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3
Standard InChIKey VRDIGIWTGHNVCP-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)COCCOCC1=CC=CC=C1
Appearance Solid powder
Description Benzyl-PEG2-CH2CO2tBu is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Benzyl-PEG2-CH2CO2tBu
Reference 1: Kim HJ, Miyata K, Nomoto T, Zheng M, Kim A, Liu X, Cabral H, Christie RJ, Nishiyama N, Kataoka K. siRNA delivery from triblock copolymer micelles with spatially-ordered compartments of PEG shell, siRNA-loaded intermediate layer, and hydrophobic core. Biomaterials. 2014 May;35(15):4548-56. doi: 10.1016/j.biomaterials.2014.02.016. Epub 2014 Mar 6. PubMed PMID: 24613051.
2: Acton AL, Fante C, Flatley B, Burattini S, Hamley IW, Wang Z, Greco F, Hayes W. Janus PEG-based dendrimers for use in combination therapy: controlled multi-drug loading and sequential release. Biomacromolecules. 2013 Feb 11;14(2):564-74. doi: 10.1021/bm301881h. Epub 2013 Jan 18. PubMed PMID: 23305104.
3: Mueller C, Capelle MA, Seyrek E, Martel S, Carrupt PA, Arvinte T, Borchard G. Noncovalent PEGylation: different effects of dansyl-, L-tryptophan-, phenylbutylamino-, benzyl- and cholesteryl-PEGs on the aggregation of salmon calcitonin and lysozyme. J Pharm Sci. 2012 Jun;101(6):1995-2008. doi: 10.1002/jps.23110. Epub 2012 Mar 23. PubMed PMID: 22447529.
PubChem Compound 77078214
Last Modified Nov 11 2021
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